Tert-butyl 4-(4-fluoro-5-methyl-2-nitrophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-fluoro-5-methyl-2-nitrophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H22FN3O4/c1-11-9-13(14(20(22)23)10-12(11)17)18-5-7-19(8-6-18)15(21)24-16(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key: MSBSESRLZPZBEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)[N+](=O)[O-])N2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C16H22FN3O4
• DSSTOX Substance ID: DTXSID201122217
• Molecular Weight: 339.36 g/mol
• CAS No.: 1261079-70-2

Description

Tert-butyl 4-(4-fluoro-5-methyl-2-nitrophenyl)piperazine-1-carboxylate is a sterically congested piperazine derivative. It is a compound possessing an N-tert-butyl piperazine substructure.

Synthesis Analysis

This compound was prepared using a modified Bruylants approach. The challenge of synthesizing quaternary carbons, particularly amine-bearing quaternary carbons, is well established.

Molecular Structure Analysis

The piperazine ring is present in a chair conformation with di-equatorial substitution. Of the two N atoms, one is sp3 hybridized while the other is sp2 hybridized.

Chemical Reactions Analysis

In the course of designing novel sigma-2 ligands, it was necessary to synthesize 1-(2-methyl-4-phenylbutan-2-yl)piperazines. These could be prepared in several steps from the corresponding alkyne.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Processes : This compound is synthesized through various methods, including a simple low-cost amination process using inexpensive catalysts, ligands, and bases. Such synthesis is crucial for the development of biologically active benzimidazole compounds (Liu Ya-hu, 2010).

• Molecular Structure Analysis : Extensive molecular structure analysis through X-ray diffraction, FT-IR, NMR spectroscopy, and density functional theory (DFT) calculations is conducted to understand its stability and molecular conformations (Zhi-Ping Yang et al., 2021).

Applications in Chemistry and Biology

• Pharmacologically Useful Core : It serves as a pharmacologically useful core due to its novel chemistry and synthetically useful second nitrogen atom on the N-tert-butyl piperazine substructure (Ashwini Gumireddy et al., 2021).

• Anticorrosive Behavior : The compound demonstrates significant anticorrosive behavior for carbon steel in corrosive environments. This is attributed to its strong and spontaneous adsorption onto metal surfaces, showing potential in industrial applications (B. Praveen et al., 2021).

• Antibacterial and Anthelmintic Activity : Some studies have explored its potential in antibacterial and anthelmintic activities, though results vary with different derivatives of the compound (C. Sanjeevarayappa et al., 2015).

• Intermediate in Biologically Active Compounds : It is an important intermediate in the synthesis of various biologically active compounds, indicating its significance in pharmaceutical research (Bingbing Zhao et al., 2017).

Future Directions

The future directions for this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Given the novel chemistry generating a pharmacologically useful core, determination of the crystal structure for this compound was necessary.

Mechanism of Action

Target of Action

These receptors could be involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds often interact with their targets through processes like electrophilic substitution, which occurs readily on indole due to excessive π-electrons delocalization .

Biochemical Pathways

Without specific information on this compound, it’s difficult to determine the exact biochemical pathways it affects. Compounds with similar structures have been found to affect a broad range of biochemical pathways, leading to diverse biological activities .

Result of Action

Similar compounds have shown a range of effects, including antiviral, anti-inflammatory, and anticancer activities .

Biochemical Analysis

Biochemical Properties

Tert-butyl 4-(4-fluoro-5-methyl-2-nitrophenyl)piperazine-1-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds. The interaction with these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction . Additionally, it may bind to certain receptors, altering their signaling pathways and affecting cellular responses.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling molecules such as kinases and phosphatases, leading to changes in downstream signaling events . Furthermore, it can affect the expression of genes involved in metabolic pathways, thereby altering cellular metabolism and energy production. These effects are cell type-specific and can vary depending on the concentration and duration of exposure.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism is the binding to specific biomolecules, such as enzymes and receptors, which can lead to inhibition or activation of their activity . For instance, it may inhibit the activity of certain enzymes by binding to their active sites, preventing substrate access and subsequent catalysis. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. Over time, this compound may undergo degradation, leading to the formation of metabolites with different biochemical properties . The stability of the compound can be influenced by factors such as temperature, pH, and the presence of other chemicals. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can lead to sustained changes in cellular function, including alterations in cell proliferation, differentiation, and apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhancing certain biochemical pathways or protecting against cellular damage . At high doses, it can lead to toxic or adverse effects, including oxidative stress, inflammation, and tissue damage. The threshold for these effects depends on the specific animal model and the route of administration.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its biotransformation into various metabolites . These metabolites can have different biochemical properties and may contribute to the overall effects of the compound. The metabolic pathways of this compound can also influence metabolic flux and the levels of certain metabolites, affecting cellular metabolism and energy production.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate the uptake and localization of the compound within different cellular compartments. The distribution of the compound can affect its bioavailability and the extent of its biochemical effects. Additionally, the compound may accumulate in certain tissues, leading to localized effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . The localization within these compartments can influence its interactions with biomolecules and its overall biochemical effects. For example, localization to the nucleus may allow the compound to interact with transcription factors and influence gene expression, while localization to the mitochondria may affect cellular energy production and metabolism.